Cas no 85006-31-1 (methyl 3-amino-4-methyl-thiophene-2-carboxylate)

Methyl 3-amino-4-methyl-thiophene-2-carboxylate is a versatile heterocyclic building block widely used in organic synthesis and pharmaceutical research. This compound features a thiophene core substituted with an amino group, a methyl group, and a carboxylate ester, making it a valuable intermediate for the preparation of biologically active molecules, including agrochemicals and pharmaceuticals. Its reactive amino and ester functionalities allow for further derivatization, enabling the synthesis of complex heterocyclic systems. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its structural properties make it particularly useful in the development of thiophene-based scaffolds for medicinal chemistry applications.
methyl 3-amino-4-methyl-thiophene-2-carboxylate structure
85006-31-1 structure
Product Name:methyl 3-amino-4-methyl-thiophene-2-carboxylate
CAS No:85006-31-1
MF:C7H9NO2S
MW:171.216860532761
MDL:MFCD00051822
CID:60804
PubChem ID:123584
Update Time:2026-02-03

methyl 3-amino-4-methyl-thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-amino-4-methylthiophene-2-carboxylate
    • 3-Amino-4-methylthiophene-2-carboxylic acid methyl ester
    • Methyl 3-amino-4-methyl-2-thenoate
    • Methyl3-amino-4-methylthiophene-2-carboxylate
    • 2-Thiophenecarboxylic acid, 3-amino-4-methyl-, methyl ester
    • 3-amino-4-methyl-2-thiophenecarboxylic acid methyl ester
    • 3LA24473AS
    • Methyl 3-amino-4-methyl-2-thiophenecarboxylate
    • 3-Aminoarticaine
    • Articaine Impu
    • methyl 3-amino-4-methyl-thiophene-2-carboxylate
    • 2-Methoxycarbonyl-3-amino-4-methylthiophene
    • 3-Amino-4-methyl-2-methoxycarbonylthiophene
    • Methyl 3-Amino-4-methylthiophene-2-carboxylate (3-Aminoarticaine)
    • MDL: MFCD00051822
    • Inchi: 1S/C7H9NO2S/c1-4-3-11-6(5(4)8)7(9)10-2/h3H,8H2,1-2H3
    • InChI Key: YICRPERKKBDRSP-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(N)C(C)=CS1)OC
    • BRN: 973196

Computed Properties

  • Exact Mass: 171.03500
  • Monoisotopic Mass: 171.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2
  • Topological Polar Surface Area: 80.6

Experimental Properties

  • Color/Form: Cream powder
  • Density: 1.2640
  • Melting Point: 84.0 to 88.0 deg-C
  • Boiling Point: 318.6 °C at 760 mmHg
  • Flash Point: >100℃
  • Refractive Index: 1.586
  • PSA: 80.56000
  • LogP: 2.00650
  • Solubility: Not determined

methyl 3-amino-4-methyl-thiophene-2-carboxylate Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36-S24/25-S22
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:Keep in dark place,Sealed in dry,2-8°C

methyl 3-amino-4-methyl-thiophene-2-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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methyl 3-amino-4-methyl-thiophene-2-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride Solvents: Acetonitrile ;  5 h, reflux
Reference
A rapid conversion of 3-oxothiolanes into 3-aminothiophenes
Barker, John M.; et al, Synthetic Communications, 2002, 32(16), 2565-2568

methyl 3-amino-4-methyl-thiophene-2-carboxylate Raw materials

methyl 3-amino-4-methyl-thiophene-2-carboxylate Preparation Products

methyl 3-amino-4-methyl-thiophene-2-carboxylate Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:85006-31-1)Methyl 3-amino-4-methyl-2-thiophenecarboxylate
Order Number:sfd477
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:85006-31-1)3-氨基-4-甲基噻吩-2-羧酸甲酯
Order Number:LE5710715
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:44
Price ($):discuss personally
Email:18501500038@163.com

methyl 3-amino-4-methyl-thiophene-2-carboxylate Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
GC-MS
GC-MS

Additional information on methyl 3-amino-4-methyl-thiophene-2-carboxylate

Introduction to Methyl 3-amino-4-methyl-thiophene-2-carboxylate (CAS No. 85006-31-1)

Methyl 3-amino-4-methyl-thiophene-2-carboxylate, a compound with the chemical formula C9H11NO2S, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound is characterized by its thiophene core, which is a heterocyclic aromatic ring containing sulfur, making it a valuable scaffold for the development of various bioactive molecules. The presence of both amino and carboxylate functional groups further enhances its utility in synthetic chemistry and drug design.

The CAS No. 85006-31-1 uniquely identifies this compound in scientific literature and databases, facilitating its study and application in research. Thiophene derivatives have long been recognized for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. Among these derivatives, Methyl 3-amino-4-methyl-thiophene-2-carboxylate stands out due to its structural complexity and potential biological significance.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from thiophene scaffolds. The 3-amino-4-methyl-thiophene-2-carboxylate moiety has been particularly studied for its ability to modulate various biological pathways. For instance, studies have shown that thiophene-based compounds can interact with target proteins, leading to altered cellular functions. This interaction is often mediated by the compound's ability to penetrate cell membranes and reach intracellular targets.

One of the most compelling aspects of Methyl 3-amino-4-methyl-thiophene-2-carboxylate is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel analogs with enhanced pharmacological properties. For example, modifications at the amino and carboxylate positions have led to the discovery of compounds with improved bioavailability and reduced toxicity. These findings underscore the importance of thiophene derivatives in drug discovery.

The synthesis of Methyl 3-amino-4-methyl-thiophene-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methyl group at the 4-position and the carboxylate group at the 2-position are critical steps that determine the compound's overall reactivity and biological activity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to achieve high yields and purity.

Recent advancements in computational chemistry have further facilitated the study of Methyl 3-amino-4-methyl-thiophene-2-carboxylate. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These studies have helped researchers predict potential drug candidates and optimize their structures for better efficacy. Additionally, computational methods have been used to assess the metabolic stability of the compound, which is crucial for its clinical application.

The pharmacological profile of Methyl 3-amino-4-methyl-thiophene-2-carboxylate has been extensively evaluated in preclinical studies. These studies have revealed that the compound exhibits significant activity against various disease models, including cancer and inflammation-related disorders. The amino group plays a key role in mediating these effects by interacting with specific enzymes and receptors. Furthermore, the carboxylate moiety contributes to solubility and pharmacokinetic properties, making it an attractive candidate for further development.

In conclusion, Methyl 3-amino-4-methyl-thiophene-2-carboxylate (CAS No. 85006-31-1) is a versatile compound with substantial potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for thiophene derivatives, compounds like Methyl 3-amino-4-methyl-thiophene-2-carboxylate are likely to play an increasingly important role in drug discovery and development.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:85006-31-1)Methyl 3-amino-4-methyl-2-thiophenecarboxylate
sfd477
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:85006-31-1)3-氨基-4-甲基噻吩-2-羧酸甲酯
LE5710715
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email